6-(3,4-Dimethoxyphenyl)-2-((2-methoxyethyl)thio)-4-(trifluoromethyl)nicotinonitrile

• IUPAC Name: 6-(3,4-dimethoxyphenyl)-2-(2-methoxyethylsulfanyl)-4-(trifluoromethyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C18H17F3N2O3S/c1-24-6-7-27-17-12(10-22)13(18(19,20)21)9-14(23-17)11-4-5-15(25-2)16(8-11)26-3/h4-5,8-9H,6-7H2,1-3H3
• InChI Key: KSCKWPFSDFSDFS-UHFFFAOYSA-N
• Canonical SMILES: COCCSC1=C(C(=CC(=N1)C2=CC(=C(C=C2)OC)OC)C(F)(F)F)C#N
• Molecular Formula: C18H17F3N2O3S
• Molecular Weight: 398.4 g/mol
• CAS No.: 905773-08-2

Description

6-(3,4-Dimethoxyphenyl)-2-((2-methoxyethyl)thio)-4-(trifluoromethyl)nicotinonitrile is a nicotinonitrile derivative characterized by a trifluoromethyl group at the 4-position, a 3,4-dimethoxyphenyl substituent at the 6-position, and a 2-methoxyethylthio moiety at the 2-position of the pyridine ring. The trifluoromethyl group enhances metabolic stability and electronegativity, while the 3,4-dimethoxyphenyl group contributes to π-π stacking interactions in biological systems. The 2-methoxyethylthio side chain may improve solubility compared to alkylthio analogs due to its ether oxygen .

Comparison with Similar Compounds

Comparison with Similar Compounds

A comparative analysis of structurally related nicotinonitrile derivatives highlights key differences in substituents, physicochemical properties, and inferred biological activity.

Table 1: Structural and Functional Comparison

Compound Name	Substituents (Position 2, 4, 6)	Key Features	Inferred Properties	Evidence ID
Target Compound : 6-(3,4-Dimethoxyphenyl)-2-((2-methoxyethyl)thio)-4-(trifluoromethyl)nicotinonitrile	2: 2-Methoxyethylthio 4: CF₃ 6: 3,4-Dimethoxyphenyl	Balanced lipophilicity/solubility; electron-rich aromatic system	Potential kinase inhibition; moderate metabolic stability
Analog 1 : 2-(Ethylthio)-6-(4-methoxyphenyl)-4-(trifluoromethyl)nicotinonitrile (CAS 477866-21-0)	2: Ethylthio 4: CF₃ 6: 4-Methoxyphenyl	Simpler thioether; reduced solubility vs. methoxyethyl	Lower solubility; possible CYP450 interactions
Analog 2 : 2-((4-Bromobenzyl)thio)-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile (CAS 332110-04-0)	2: 4-Bromobenzylthio 4: CF₃ 6: Thiophen-2-yl	Bromine enhances electronegativity; thienyl for aromatic diversity	Increased steric bulk; potential phototoxicity
Analog 3 : 6-(Benzo[d][1,3]dioxol-5-yl)-2-((2-oxopropyl)thio)-4-(trifluoromethyl)nicotinonitrile	2: 2-Oxopropylthio 4: CF₃ 6: Benzodioxolyl	Ketone in thio side chain; benzodioxole for enhanced π-stacking	Reactive ketone may limit stability; CNS penetration potential
Analog 4 : 2-((1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl)methoxy)-6-phenyl-4-(trifluoromethyl)nicotinonitrile (CAS 1582270-77-6)	2: Triazolylmethoxy 4: CF₃ 6: Phenyl	Triazole enhances H-bonding; halogenated aryl for target specificity	High binding affinity but complex synthesis

Key Findings:

Thioether Substituents :

• The 2-methoxyethylthio group in the target compound likely improves aqueous solubility compared to ethylthio (Analog 1) or 4-bromobenzylthio (Analog 2) due to polarity from the ether oxygen .
• Bulkier groups (e.g., adamantyl in ) enhance hydrophobic interactions but reduce solubility .

Benzodioxolyl (Analog 3) mimics methylenedioxy groups in natural ligands, favoring CNS activity .

Trifluoromethyl Group :

• Common across all analogs, the CF₃ group increases electronegativity and metabolic resistance, critical for prolonged half-life .

Heterocyclic Modifications :

• Triazolylmethoxy (Analog 4) introduces hydrogen-bonding capacity absent in the target compound, which may improve target selectivity but complicate synthesis .

Research Implications

The target compound’s combination of 3,4-dimethoxyphenyl and 2-methoxyethylthio positions it as a promising candidate for further studies in kinase inhibition or antimicrobial applications. Comparative data suggest that replacing the thioether with bulkier groups (e.g., adamantyl) could optimize target binding, while maintaining the trifluoromethyl group ensures metabolic stability. Further pharmacological profiling is needed to validate these hypotheses.

References Bromobenzylthio analog (CAS 332110-04-0). Structural analog with 3-oxobutan-2-ylthio (Ref: 10-F729636). Ethylthio analog (CAS 477866-21-0). Adamantyl-containing analog. Benzodioxolyl analog. Piperidin-1-yl ethylthio analog (CAS 332910-69-7). Triazolylmethoxy analog (CAS 1582270-77-6). Thienyl and methylphenyl analogs.